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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572

An In-depth Technical Guide to 4-Hexen-2-one

This technical guide offers a comprehensive overview of 4-Hexen-2-one, an q,3-unsaturated
ketone. It is intended for researchers, scientists, and professionals in drug development,
covering its chemical and physical properties, detailed experimental protocols for its synthesis
and characterization, and relevant reaction pathways.

Chemical Identity and Properties

4-Hexen-2-one, also known as methylallyl acetone, is an organic compound featuring a ketone
functional group and a carbon-carbon double bond.[1][2] The conjugated enone system is a
key feature, influencing its reactivity.[2]

Table 1: Chemical Identifiers and Descriptors
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Identifier Value Source

IUPAC Name (4E)-hex-4-en-2-one [3]
2-Hexen-5-one, Methylallyl

Synonyms [1112][3]
acetone

CAS Number 25659-22-7 [2][3]

Molecular Formula CeH100 [2][3]

Molecular Weight 98.14 g/mol [3]
YRXUQYBLFBZHNE-

InChl Key [21[3]
ONEGZZNKSA-N

| Canonical SMILES | C/C=C/CC(=0)C |[3] |
Table 2: Physicochemical Properties

Property Value Source
Colorless to pale yellow

Appearance - .
liquid (estimated)

. _ 124.0to 125.0 °C @ 760

Boiling Point )

mmHg (estimated)
] 27.0 °C (81.0 °F) - closed cup

Flash Point .

(estimated)
N 15,830 mg/L in water @ 25 °C
Solubility

(estimated)

logP (Octanol/Water)

1.193 to 1.542 (estimated)

| Vapor Pressure | 12.7 mmHg @ 25 °C (estimated) | |

Synthesis Protocols
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The synthesis of a,3-unsaturated ketones like 4-Hexen-2-one is commonly achieved through
reactions that form carbon-carbon bonds, such as the Aldol Condensation and the Wittig
reaction.[4][5]

The Aldol Condensation is a foundational method for forming C-C bonds and is highly effective
for synthesizing enones.[4][6] A crossed aldol condensation between acetone and
crotonaldehyde (but-2-enal) can yield 4-Hexen-2-one. However, controlling the reaction to
prevent self-condensation and other side products is critical for achieving a good yield.[7]

Objective: To synthesize 4-Hexen-2-one via a base-catalyzed crossed aldol condensation.
Materials:

e Acetone

e Crotonaldehyde (but-2-enal)

e Sodium hydroxide (NaOH) or similar base

o Ethanol (solvent)

o Diethyl ether (extraction solvent)

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)
 Stirring and heating apparatus

Experimental Protocol:

e Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium
hydroxide in ethanol to prepare a basic solution. Cool the mixture in an ice bath.

» Reaction: Slowly add acetone to the cooled basic solution while stirring. After a few minutes
of stirring, begin the dropwise addition of crotonaldehyde to the mixture. The slow addition is
crucial to favor the crossed condensation product.[7]
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Monitoring: After the addition is complete, allow the reaction to stir at room temperature.
Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid. Transfer the
mixture to a separatory funnel and extract the product with diethyl ether.

Purification: Wash the combined organic layers with water and then with brine. Dry the
organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a
rotary evaporator.

Isolation: Purify the resulting crude product by fractional distillation under reduced pressure
to obtain pure 4-Hexen-2-one.[7]
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Workflow for Aldol Condensation Synthesis

Preparation Reaction

Dissolve NaOH in Ethanol Add Acetone to Base Slowly Add Crotonaldehyde
Cool in Ice Bath

Stir at Room Temp
Monitor via TLC/GC

Workup & Purification
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General Analytical Workflow for Product Characterization

Sample Preparation

Prepare Sample
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|
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14682572#physical-and-chemical-properties-of-4-
hexen-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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